![molecular formula C13H9N5O2S2 B2359349 4-[(E)-[(3-nitrophenyl)methylidene]amino]-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol CAS No. 118159-01-6](/img/structure/B2359349.png)
4-[(E)-[(3-nitrophenyl)methylidene]amino]-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
Description
4-[(E)-[(3-nitrophenyl)methylidene]amino]-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C13H9N5O2S2 and its molecular weight is 331.37. The purity is usually 95%.
BenchChem offers high-quality 4-[(E)-[(3-nitrophenyl)methylidene]amino]-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(E)-[(3-nitrophenyl)methylidene]amino]-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Properties
- A study by Sujith et al. (2009) explored the synthesis of Mannich bases containing this compound, demonstrating their potential as anti-inflammatory and analgesic agents. This study indicates the compound's relevance in the development of new pharmacological agents (Sujith, Rao, Shetty, & Kalluraya, 2009).
Antimicrobial and Antifungal Activities
- Research by Rajurkar et al. (2016) focused on synthesizing derivatives of this compound, which exhibited significant in-vivo antibacterial and in-vitro antifungal activities. This highlights the compound's potential in developing new antimicrobial agents (Rajurkar, Deshmukh, & Sonawane, 2016).
- Kumar et al. (2010) also synthesized new derivatives showing substantial antifungal activity, further supporting the compound's role in antimicrobial research (Kumar, Mishra, Ghosh, Panda, & Panda, 2010).
Antileishmanial Activity
- A study by Süleymanoğlu et al. (2017) on 4-amino-1,2,4-triazole derivatives, closely related to the compound , revealed significant antileishmanial activity. This suggests its potential application in antiparasitic drug development (Süleymanoğlu, Ünver, Ustabaş, Direkel, & Alpaslan, 2017).
Corrosion Inhibition
- Ansari et al. (2014) discovered that derivatives of this compound act as effective corrosion inhibitors for mild steel in hydrochloric acid solution. This suggests its utility in industrial applications, particularly in corrosion prevention (Ansari, Quraishi, & Singh, 2014).
properties
IUPAC Name |
4-[(E)-(3-nitrophenyl)methylideneamino]-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N5O2S2/c19-18(20)10-4-1-3-9(7-10)8-14-17-12(15-16-13(17)21)11-5-2-6-22-11/h1-8H,(H,16,21)/b14-8+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZATXLFKOOWMKD-RIYZIHGNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C=NN2C(=NNC2=S)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])/C=N/N2C(=NNC2=S)C3=CC=CS3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N5O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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